GsAF-1
GsAF-1
GsAF-1 (also termed β-theraphotoxin-Gr1b, GsAF-I) was originally isolated from the venom of Grammostola rosea spider. GsAF-I peptide toxin is reported to block the following voltage-gated sodium channel isoforms: Nav1.1, Nav1.2, Nav1.3, Nav1.4, Nav1.6 and Nav1.7 with respective IC50 values of 0.4, 0.6, 1.3, 0.3, 1.2 and 0.04 µM. In addition, the toxin blocks the hERG1 isoform with an IC50 value of 4.8 µM.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0197651
InChI:
SMILES:
Molecular Formula:
C160H245N47O41S7
Molecular Weight:
3707.48 Da
GsAF-1
CAS No.:
Peptides
VCID: VC0197651
Molecular Formula: C160H245N47O41S7
Molecular Weight: 3707.48 Da
| Product Name | GsAF-1 |
|---|---|
| Molecular Formula | C160H245N47O41S7 |
| Molecular Weight | 3707.48 Da |
| Appearance | White lyophilized solidPurity rate: > 98%AA sequence: Tyr-Cys2-Gln-Lys-Trp-Leu-Trp-Thr-Cys9-Asp-Ser-Glu-Arg-Lys-Cys15-Cys16-Glu-Asp-Met-Val-Cys21-Arg-Leu-Trp-Cys25-Lys-Lys-Arg-Leu-NH2Disulfide bonds: Cys2-Cys16, Cys9-Cys21, and Cys15-Cys25Length (aa): 29 |
| Description | GsAF-1 (also termed β-theraphotoxin-Gr1b, GsAF-I) was originally isolated from the venom of Grammostola rosea spider. GsAF-I peptide toxin is reported to block the following voltage-gated sodium channel isoforms: Nav1.1, Nav1.2, Nav1.3, Nav1.4, Nav1.6 and Nav1.7 with respective IC50 values of 0.4, 0.6, 1.3, 0.3, 1.2 and 0.04 µM. In addition, the toxin blocks the hERG1 isoform with an IC50 value of 4.8 µM. |
| Last Modified | Aug 20 2021 |
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